Cas no 2228294-55-9 (2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine
• CAS No: 2228294-55-9
• MF: C₆H₉F₂N₃
• MW: 161.152567625046
• CID: 6369245
• PubChem ID: 155943324
• Update Time: 2025-07-19

2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine
• 2228294-55-9
• EN300-1969311

• Inchi： 1S/C6H9F2N3/c1-11-3-2-5(10-11)6(7,8)4-9/h2-3H,4,9H2,1H3
• InChI Key： ZCQNTCPKQROFRA-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CN(C)N=1)F

Computed Properties

• Exact Mass: 161.07645362g/mol
• Monoisotopic Mass: 161.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine

Introduction to 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine (CAS No. 2228294-55-9)

2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine, with the CAS number 2228294-55-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and pyrazolyl moieties, which contribute to its potential therapeutic applications.

The chemical structure of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine is defined by a central ethanamine backbone with two fluorine atoms and a 1-methylpyrazole substituent. The difluoro substitution imparts significant electronic and steric effects, enhancing the compound's stability and bioavailability. The 1-methylpyrazole moiety, on the other hand, is known for its biological activity and has been extensively studied in various pharmacological contexts.

Recent studies have highlighted the potential of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective properties, potentially due to its ability to modulate specific neurotransmitter systems. The compound's ability to cross the blood-brain barrier efficiently makes it a promising candidate for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This property suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine has been extensively studied to understand its behavior in biological systems. Data from preclinical trials indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for both acute and chronic dosing regimens.

To further explore the therapeutic potential of 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine, several clinical trials are currently underway. Phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings have paved the way for more advanced clinical studies to evaluate its efficacy in treating specific diseases.

In conclusion, 2,2-difluoro-2-(1-methyl-1H-pyrazol-3-y l)ethan - 1 - amine (CAS No. 2 2 8 8 4 - 5 5 - 9 strong > ) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical treatments for various conditions.